Cas no 51552-98-8 (Benzenepropanoyl chloride, b-methyl-)

• Product Name: Benzenepropanoyl chloride, b-methyl-
• CAS No: 51552-98-8
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD03424734
• CID: 362017
• PubChem ID: 2760371
• Update Time: 2025-04-23

Benzenepropanoyl chloride, b-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoyl chloride, b-methyl-
• 3-Phenylbutyryl chloride
• 3-PHENYL-BUTYRYL CHLORIDE
• SCHEMBL2005344
• XCAXRFFRVJOHMX-UHFFFAOYSA-N
• 51552-98-8
• 3-phenylbutanoyl chloride
• ss-Phenylbuttersaurechlorid
• 3-Phenyl-butyrylchloride
• MFCD03424734
• AKOS006275830

• MDL： MFCD03424734
• Inchi： 1S/C10H11ClO/c1-8(7-10(11)12)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： XCAXRFFRVJOHMX-UHFFFAOYSA-N
• SMILES： ClC(CC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 182.05
• Monoisotopic Mass: 182.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Benzenepropanoyl chloride, b-methyl- Security Information

• Storage Condition：(BD308274)

Additional information on Benzenepropanoyl chloride, b-methyl-

Benzenepropanoyl chloride, β-methyl- (CAS No. 51552-98-8): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Development

Benzenepropanoyl chloride, β-methyl- (CAS No. 51552-98-8) is a highly versatile and significant chemical compound that has garnered considerable attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its molecular structure featuring a benzene ring substituted with a β-methyl group and an acyl chloride functional group, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it an invaluable tool for chemists and pharmacologists working on the development of novel therapeutic agents.

The molecular formula of Benzenepropanoyl chloride, β-methyl- is C₉H₉ClO, reflecting its composition of nine carbon atoms, nine hydrogen atoms, one chlorine atom, and one oxygen atom. The presence of the acyl chloride group (−COCl) at the terminal position of the propanoyl chain enhances its reactivity, making it an excellent electrophile in various organic transformations. This reactivity is particularly useful in peptide coupling reactions, where it acts as an efficient activating agent for carboxylic acids to form amide bonds.

In recent years, the demand for Benzenepropanoyl chloride, β-methyl- has surged due to its applications in the synthesis of biologically active compounds. One notable area of research involves its use in the development of antiviral and antibacterial agents. The benzene ring and the β-methyl substituent provide a scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have been explored as inhibitors of viral proteases, which are critical enzymes in the replication cycle of many viruses.

The pharmaceutical industry has also leveraged this compound in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). The acyl chloride functionality allows for facile introduction of various side chains that can modulate the pharmacological properties of the final product. Researchers have reported successful modifications of Benzenepropanoyl chloride, β-methyl- to develop novel NSAIDs with enhanced efficacy and reduced side effects compared to traditional agents.

Beyond pharmaceuticals, Benzenepropanoyl chloride, β-methyl- finds applications in agrochemicals and material science. In agrochemistry, it serves as a precursor for synthesizing herbicides and fungicides that target specific enzymatic pathways in plants and fungi. Its structural versatility allows chemists to design molecules that interact selectively with biological targets, thereby improving crop protection strategies.

The synthesis of Benzenepropanoyl chloride, β-methyl- typically involves Friedel-Crafts acylation followed by chlorination. This process requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and energy consumption. Such improvements align with global efforts to promote sustainable chemistry practices.

In academic research, this compound has been used as a model system to study reaction mechanisms and develop new synthetic methodologies. Its well-defined reactivity profile makes it an ideal candidate for exploring transition-metal-catalyzed reactions, which are increasingly important in modern synthetic chemistry. These studies contribute to a deeper understanding of molecular transformations and open up new avenues for drug discovery.

The role of computational chemistry in optimizing synthetic routes for Benzenepropanoyl chloride, β-methyl- cannot be overstated. Molecular modeling techniques have allowed researchers to predict reaction outcomes with high accuracy before conducting experimental trials. This approach not only saves time but also minimizes the use of hazardous reagents by identifying the most efficient synthetic pathways.

Economic considerations also play a significant role in the industrial production of this compound. As demand grows, manufacturers are investing in scalable synthetic processes that balance cost-effectiveness with environmental sustainability. Innovations such as continuous flow chemistry offer promising solutions by improving reaction efficiency and reducing solvent usage.

The future prospects for Benzenepropanoyl chloride, β-methyl- are bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedicine. Its ability to serve as a building block for complex molecules ensures its continued relevance in scientific endeavors across multiple disciplines.